Cas no 9025-35-8 (α-Galactosidase)
α-Galactosidase Chemical and Physical Properties
Names and Identifiers
-
- Galactosidase, a-
- ALPHA-GALACTOSIDASE
- α-galactosidase
- EC 3.2.1.22
- α-D-Galactoside galactohydrolase
- Melibiase
- Agalsidase
- Alpha Gal 500
- Alpha-Gal 1000
- E.C. 3.2.1.22
- Sumizyme AGS
- Validase AGS
- alpha-D-Galactopyranosidase
- alpha-D-Galactosidase
- alpha-D-Galactoside galactohydrolase
- alpha-Galactosidase A
- alpha-Galactoside galactohydrolase
- α-Galactosidase preparation from green coffee beans
- alpha-GAL 600L
- Galactosidase, α- (9CI)
- Alpha D-galactosidase
- Alpha-glucosidase A (α-Gal A)
- GLA
- GLA protein
- MeSH ID: D000519
- Proteins, GLA
- p-Nitrophenyl α-galactoside hydrolase
- α-D-Galactopyranosidase
- α-D-Galactosidase
- α-GAL 600L
- α-GAL A
- α-Gal 1000
- α-Galactosidase A
- α-Galactoside galactohydrolase
- α-Galactosidase
-
- MDL: MFCD00130486
Experimental Properties
- Color/Form: Suspended in a 3.2m (ammonium sulfate) ammonium sulfate solution containing bovine serum albumin at pH 6.0
- Solubility: dissolve in water
α-Galactosidase Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:−20°C
α-Galactosidase Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | G7163-60UN |
α-Galactosidase |
9025-35-8 | recombinant, expressed in | 60UNITS |
¥6325.74 | 2022-02-23 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G304917-25g |
α-Galactosidase |
9025-35-8 | 2000U/g | 25g |
¥289.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G304917-500g |
α-Galactosidase |
9025-35-8 | 2000U/g | 500g |
¥2899.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G304917-100g |
α-Galactosidase |
9025-35-8 | 2000U/g | 100g |
¥849.90 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G888855-25g |
α-galactosidase |
9025-35-8 | 1000U/g, | 25g |
¥712.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G888855-100g |
α-galactosidase |
9025-35-8 | 1000U/g, | 100g |
¥1,618.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G888855-500g |
α-galactosidase |
9025-35-8 | 1000U/g, | 500g |
¥2,980.00 | 2022-01-14 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S10065-5U |
α-Galactosidase preparation from green coffee beans |
9025-35-8 | BR,9u/mg | 5U |
¥1250.00 | 2022-01-07 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S10065-25U |
α-Galactosidase preparation from green coffee beans |
9025-35-8 | BR,9u/mg | 25U |
¥5000.00 | 2022-01-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G98970-5U |
α-Galactosidase preparation from green coffee beans |
9025-35-8 | BR,9u/mg | 5u |
¥1102.0 | 2023-09-07 |
α-Galactosidase Suppliers
α-Galactosidase Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on α-Galactosidase
Comprehensive Guide to α-Galactosidase (CAS No. 9025-35-8): Functions, Applications, and Industry Insights
α-Galactosidase (CAS No. 9025-35-8) is a vital enzyme that catalyzes the hydrolysis of α-galactosidic linkages in carbohydrates, such as raffinose and stachyose. This enzyme is widely recognized for its role in improving digestive health, enhancing nutrient absorption, and reducing gastrointestinal discomfort caused by flatulence-inducing oligosaccharides. Derived from microbial or plant sources, α-Galactosidase has become a cornerstone in food processing, pharmaceuticals, and biotechnology industries.
In recent years, the demand for digestive enzyme supplements containing α-Galactosidase has surged, driven by increasing consumer awareness of gut health and functional foods. Popular questions like "How does α-Galactosidase reduce bloating?" or "Is α-Galactosidase safe for lactose intolerance?" reflect growing public interest. Research highlights its efficacy in breaking down complex sugars found in legumes and grains, making it a key ingredient in products targeting low-FODMAP diets.
The industrial applications of α-Galactosidase (CAS No. 9025-35-8) extend beyond human nutrition. In the animal feed industry, it improves feed efficiency by degrading anti-nutritional factors in soybean meal. Meanwhile, biotechnologists leverage its specificity for glycan modification in therapeutic protein production. Innovations like immobilized α-Galactosidase for continuous processing and thermostable variants for high-temperature applications are reshaping industry standards.
From a biochemical perspective, α-Galactosidase operates optimally at acidic pH (4.0–5.5) and temperatures between 37–50°C, though engineered versions now withstand extremes. Its mechanism involves cleaving terminal α-1,6-linked galactose residues, with kinetic studies revealing competitive inhibition by galactose. Structural analyses show conserved (β/α)8 barrel folds in GH27 family members, with active sites accommodating diverse substrates through flexible loops.
Emerging trends spotlight α-Galactosidase's potential in rare disease therapeutics, particularly for Fabry disease where enzyme replacement therapy utilizes recombinant forms. The enzyme's ability to process blood group antigens also attracts attention in transfusion medicine. With the global enzyme market projected to exceed $10 billion by 2026, α-Galactosidase innovations in precision fermentation and CRISPR-engineered strains are unlocking new commercial possibilities.
Quality considerations for α-Galactosidase products emphasize activity units (typically defined as μmol/min of pNPG hydrolysis), purity (>90% by SDS-PAGE), and absence of contaminant enzymes like proteases. Storage at 2–8°C with stabilizers like glycerol maintains longevity, while lyophilized formulations offer shelf-stable alternatives. Regulatory compliance with FDA GRAS and EFSA guidelines ensures safety for food applications.
Future directions include nanocarrier delivery systems for targeted intestinal release and synergistic enzyme cocktails combining α-Galactosidase with xylanase or cellulase for broader substrate coverage. As plant-based diets gain popularity, the enzyme's role in mitigating legume digestion issues positions it as an essential food tech solution, answering search queries like "best enzyme for bean digestion" with scientific authority.
9025-35-8 (α-Galactosidase) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)